Cas no 2084-19-7 (pentane-2-thiol)

pentane-2-thiol Properties

Names and Identifiers

• 2-Pentanethiol
• 2-MERCAPTO PENTANE
• pentane-2-thiol
• 1-Methylbutanethiol
• 1-Methylbutanthiol
• 2-pentylmercaptan
• Amyl mercaptan,sec
• EINECS 218-224-4
• FEMA No. 3792
• Pentan-2-thiol
• Pentanthiol-(2)
• Pentyl-mercaptan-(2)
• 2-Mercaptopentane
• +Expand

• MDL： MFCD00053516
• InChIKey： QUSTYFNPKBDELJ-UHFFFAOYSA-N
• Inchi： 1S/C5H12S/c1-3-4-5(2)6/h5-6H,3-4H2,1-2H3
• SMILES： CCCC(C)S

Computed Properties

• Exact Mass: 104.065972g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.065972g/mol
• Monoisotopic Mass: 104.065972g/mol
• Topological Polar Surface Area: 1Ų
• Heavy Atom Count: 6
• Complexity: 27.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.10480
• PSA: 38.80000
• Refractive Index: n20/D 1.4410(lit.)
• Boiling Point: 101 °C(lit.)
• Melting Point: -168.95°C
• Flash Point: 80 °F
• FEMA: 3792
• Color/Form: colorless liquid
• Density: 0.827 g/mL at 25 °C(lit.)

pentane-2-thiol Security Information

• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S26; S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10
• Hazard Level：3.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• Storage Condition：Keep the container closed. Keep away from high temperature \ sparks and open flames
• PackingGroup：II
• Risk Phrases： 10-36/37/38
• HazardClass：3.1

pentane-2-thiol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%